(4-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(thiophen-2-yl)methanone

• IUPAC Name: [4-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C17H16F2N6OS/c18-13-4-3-12(10-14(13)19)25-16(20-21-22-25)11-23-5-7-24(8-6-23)17(26)15-2-1-9-27-15/h1-4,9-10H,5-8,11H2
• InChI Key: PXNJMJXUYXLLPT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NN=NN2C3=CC(=C(C=C3)F)F)C(=O)C4=CC=CS4
• Molecular Formula: C17H16F2N6OS
• Molecular Weight: 390.4 g/mol

Description

(4-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(thiophen-2-yl)methanone is a useful research compound. Its molecular formula is C17H16F2N6OS and its molecular weight is 390.41. The purity is usually 95%.
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Scientific Research Applications

Molecular Interaction and Receptor Studies

The compound under discussion has been studied for its interactions with cannabinoid receptors. Research by Shim et al. (2002) focused on the molecular interaction of similar compounds with the CB1 cannabinoid receptor, employing techniques like AM1 molecular orbital method, conformational analysis, and comparative molecular field analysis (CoMFA) to explore the binding interactions (Shim et al., 2002).

Synthesis and Characterization

Shahana and Yardily (2020) synthesized and characterized compounds with structural similarities to (4-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(thiophen-2-yl)methanone. They employed methods like UV, IR, NMR spectroscopy, and mass spectrometry for characterization. The study also involved theoretical vibrational spectra analysis using density functional theory calculations (Shahana & Yardily, 2020).

Antimicrobial and Anticancer Activities

A study by Bektaş et al. (2007) involved synthesizing derivatives with a core structure similar to the compound . These compounds were evaluated for their antimicrobial activities against various microorganisms. The study highlights the potential of these compounds in developing new antimicrobial agents (Bektaş et al., 2007).

Similarly, Inceler et al. (2013) synthesized thiophene-containing pyrazole derivatives and investigated their anticancer activity against several human cancer cell lines. They found significant growth inhibitory effects in certain cell lines, suggesting the potential of these compounds in cancer therapy (Inceler, Yılmaz, & Baytas, 2013).